Cas no 124276-65-9 (1-(2,6-difluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,6-difluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 124276-65-9
• MF: C₁₀H₇F₂N
• MW: 179.166089296341
• MDL: MFCD11036624
• CID: 1216415
• PubChem ID: 14996287
• Update Time: 2025-04-20

1-(2,6-difluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(2,6-difluorophenyl)-
• 1-(2,6-difluorophenyl)cyclopropane-1-carbonitrile
• 1-(2,6-difluorophenyl)-cyclopropanecarbonitrile
• MFCD11036624
• SCHEMBL3860552
• SY226091
• EN300-1846374
• VWCYMDYNOWSWEG-UHFFFAOYSA-N
• DTXSID901249503
• AC3335
• CS-0442978
• 1-(2,6-DIFLUOROPHENYL)CYCLOPROPANECARBONITRILE
• 124276-65-9
• AKOS006307548

• MDL： MFCD11036624
• Inchi： 1S/C10H7F2N/c11-7-2-1-3-8(12)9(7)10(6-13)4-5-10/h1-3H,4-5H2
• InChI Key： VWCYMDYNOWSWEG-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(C#N)CC1)F

Computed Properties

• Exact Mass: 179.05471
• Monoisotopic Mass: 179.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes